N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C20H14N4O3/c1-27-14-8-6-12(7-9-14)19(25)23-16-10-13(11-21)18-22-15-4-2-3-5-17(15)24(18)20(16)26/h2-10,22H,1H3,(H,23,25)
• InChI Key: FDFWASJNORMFEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C3NC4=CC=CC=C4N3C2=O)C#N
• Molecular Formula: C20H14N4O3
• Molecular Weight: 358.3 g/mol

Description

N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide, also known as C16, is a novel small molecule that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration. Specifically, N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide has been shown to inhibit the activity of protein kinase B (Akt) and mammalian target of rapamycin (mTOR), which are both involved in cell growth and survival. It has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and cellular stress response.
Biochemical and Physiological Effects
N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, it has been shown to inhibit cell growth, induce apoptosis, and inhibit angiogenesis, or the formation of new blood vessels. In animal models of neurodegenerative diseases, it has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition and modulation of these pathways. Another advantage is its ability to induce apoptosis in cancer cells, which makes it a potential therapeutic agent for cancer treatment. However, one limitation of using N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer and study in vivo.

Future Directions

There are several potential future directions for the study of N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide. One direction is the further investigation of its mechanism of action and its effects on other signaling pathways and cellular processes. Another direction is the development of more potent and selective analogs of N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide for use as therapeutic agents in cancer and neurodegenerative diseases. Additionally, the potential use of N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide as a tool for studying the role of specific enzymes and signaling pathways in cellular processes should be explored.
In conclusion, N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide, or N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide, is a novel small molecule that has shown potential for use in scientific research, particularly in the fields of cancer and neurodegenerative diseases. Its specificity for certain enzymes and signaling pathways, as well as its ability to induce apoptosis in cancer cells and have neuroprotective effects in animal models, make it a promising candidate for further study and development.

Scientific Research Applications

N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide has been studied for its potential applications in scientific research, particularly in the fields of cancer and neurodegenerative diseases. In cancer research, N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide has been shown to inhibit the growth of various cancer cell lines, including prostate, breast, and lung cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In neurodegenerative disease research, N-(4-cyano-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)-4-methoxybenzamide has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.